Cas no 519-05-1 (Opianic Acid)

Opianic Acid Properties

Names and Identifiers

• 2-Carboxy-3,4-dimethoxybenzaldehyde
• 5,6-Dimethoxyphthalaldehydic acid~6-Formyl-2,3-dimethoxybenzoic acid~Opianic acid
• 6-formyl-2,3-dimethoxybenzoic acid
• Opianic Acid
• 2-formyl-5,6-dimethoxybenzoic acid
• 5,6-dimethoxy-2-formylbenzoic acid
• 5,6-Dimethoxyphthalaldehydic acid
• 6-formyl-2,3-dimethoxy-benzoic acid
• o-Veratric acid,6-formyl
• +Expand

• MDL： MFCD00039572
• InChIKey： HVXXOIGTXJOVON-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O5/c1-14-7-4-3-6(5-11)8(10(12)13)9(7)15-2/h3-5H,1-2H3,(H,12,13)
• SMILES： C(C1C(OC)=C(OC)C=CC=1C=O)(O)=O
• BRN： 2696087

Computed Properties

• Exact Mass: 210.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.21450
• PSA: 72.83000
• Merck: 14,6851
• Refractive Index: 1.4717 (estimate)
• Water Partition Coefficient: Soluble in water. 2.5 g/L (20°C).
• Boiling Point: 309.7°C (rough estimate)
• Melting Point: 145-148°C
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.3408 (rough estimate)

Opianic Acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

Opianic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%